Cas no 7471-32-1 (Ethanone,1-(3-nitrophenyl)-, oxime)

• Product Name: Ethanone,1-(3-nitrophenyl)-, oxime
• CAS No: 7471-32-1
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 574532
• PubChem ID: 5385362
• Update Time: 2025-04-19

Ethanone,1-(3-nitrophenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-nitrophenyl)-, oxime
• 1-(3-Nitrophenyl)-1-ethanone oxime
• DTXSID90419682
• 1-(3-NITROPHENYL)ETHANONE OXIME
• NSC403578
• AKOS006243084
• 7471-32-1
• NSC-403578

• Inchi： 1S/C8H8N2O3/c1-6(9-11)7-3-2-4-8(5-7)10(12)13/h2-5,11H,1H3/b9-6-
• InChI Key： PDRKZXUNOXCETR-TWGQIWQCSA-N
• SMILES： [O-][N+](C1=CC=CC(/C(/C)=N\O)=C1)=O

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 334.546°C at 760 mmHg
• Flash Point: 156.128°C
• Refractive Index: 1.578
• PSA: 75.73